2-Fluoro-6-(2-methoxyethoxy)pyridine
Cat. No. B8683980
M. Wt: 171.17 g/mol
InChI Key: ONJQQCVGYLZAJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:3][O:4][CH2:5][CH2:6][OH:7].[F:8][c:9]1[n:10][c:11]([F:15])[cH:12][cH:13][cH:14]1.[H-:1].[Na+:2].[O:16]=[CH:17][N:18]([CH3:19])[CH3:20]>>[CH3:3][O:4][CH2:5][CH2:6][O:7][c:9]1[n:10][c:11]([F:15])[cH:12][cH:13][cH:14]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COCCO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Fc1cccc(F)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CN(C)C=O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COCCOc1cccc(F)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
